Cas no 2034402-25-8 (1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole
• CAS No: 2034402-25-8
• MF: C₂₁H₁₇FN₄O₂S
• MW: 408.4487
• CID: 5349967
• Update Time: 2025-08-05

1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1-benzothiophen-2-yl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• (5-fluorobenzo[b]thiophen-2-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• 1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

• Inchi： 1S/C21H17FN4O2S/c22-15-6-7-19-14(8-15)9-20(29-19)21(27)25-11-17(12-25)26-10-16(23-24-26)13-28-18-4-2-1-3-5-18/h1-10,17H,11-13H2
• InChI Key： SVQZHFQTBPCQMA-UHFFFAOYSA-N
• SMILES： S1C2C([H])=C([H])C(=C([H])C=2C([H])=C1C(N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])OC2C([H])=C([H])C([H])=C([H])C=2[H])N=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 587
• XLogP3: 3.5
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

Introduction to Compound with CAS No. 2034402-25-8 and Product Name: 1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

The compound with the CAS number 2034402-25-8 and the product name 1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 5-fluoro-1-benzothiophene-2-carbonyl moiety and an azetidin-3-yl group combined with a phenoxymethyl substituent on a 1H-1,2,3-triazole backbone suggests a multifaceted approach to modulating biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The triazole ring, in particular, has been extensively studied for its role in antimicrobial, antifungal, and anti-inflammatory agents. The compound in question incorporates a triazole ring that is further functionalized with an azetidinyl group, which is known to enhance binding affinity to biological targets. This structural feature makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The 5-fluoro-1-benzothiophene-2-carbonyl moiety adds another layer of complexity to the molecule. Fluorinated aromatic compounds are widely recognized for their improved metabolic stability and enhanced binding interactions with biological receptors. This particular fluorinated benzothiophene derivative is expected to contribute to the compound's pharmacokinetic properties, potentially leading to increased bioavailability and reduced degradation rates. Such characteristics are crucial for the development of drugs that require prolonged therapeutic effects.

Moreover, the phenoxymethyl substituent attached to the triazole ring introduces a polar group that can interact favorably with hydrophilic regions of biological targets. This feature not only enhances solubility but also influences the compound's overall pharmacodynamics. The combination of these structural elements suggests that this compound may exhibit a broad spectrum of biological activities, making it an attractive candidate for further pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental trials. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, the compound's ability to bind to certain receptor families involved in neurotransmission has also been observed.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-fluoro-1-benzothiophene-2-carbonyl group necessitates careful handling due to its sensitivity to moisture and air. Similarly, the installation of the azetidinyl ring requires expertise in cycloaddition reactions, which are critical for forming stable heterocyclic frameworks. The final step involving the attachment of the phenoxymethyl group further underscores the synthetic challenges associated with this molecule.

In terms of potential therapeutic applications, this compound holds promise in several areas. Its structural features suggest activity against inflammatory diseases, where modulation of COX and LOX enzymes could lead to novel anti-inflammatory agents. Furthermore, its interaction with neurotransmitter receptors may open avenues for developing treatments for neurological disorders such as Alzheimer's disease and depression. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature makes it a candidate for topical applications as well.

Current research is focused on optimizing synthetic routes to improve scalability while maintaining high purity standards. Efforts are also underway to explore derivatives of this compound that may exhibit enhanced potency or selectivity for specific biological targets. The use of green chemistry principles is being incorporated into synthetic protocols to minimize environmental impact and reduce waste generation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits. Preclinical studies are necessary to evaluate the safety and efficacy of this compound before it can be considered for human trials. These studies will provide valuable insights into its pharmacokinetic profile, potential side effects, and optimal dosing regimens.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to model molecular interactions at an atomic level, predicting how changes in structure will affect biological activity. These predictions guide experimental design and help prioritize compounds for further testing. In the case of this molecule, computational studies have already identified key structural features responsible for its observed properties.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that precisely target specific disease mechanisms. The compound described here exemplifies this trend toward rational drug design based on detailed knowledge of molecular interactions. By leveraging both experimental data and computational insights, researchers can accelerate the discovery process significantly.

In conclusion,1-[1-(5-fluoro-1-benzothiophene-2-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation into treating various diseases ranging from inflammatory conditions to neurological disorders. Continued research efforts will be crucial in realizing its full therapeutic potential while ensuring safety through rigorous preclinical evaluation.